Cas no 156479-40-2 ((2S)-1-aminopentan-2-ol)

• Product Name: (2S)-1-aminopentan-2-ol
• CAS No: 156479-40-2
• MF: C₅H₁₃NO
• MW: 103.162821531296
• CID: 6388456
• PubChem ID: 36688268
• Update Time: 2024-01-13

(2S)-1-aminopentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-aminopentan-2-ol
• (2S)-1-Amino-2-pentanol
• SCHEMBL10305050
• 156479-40-2
• EN300-1813985
• (S)-1-Aminopentan-2-ol

• Inchi： 1S/C5H13NO/c1-2-3-5(7)4-6/h5,7H,2-4,6H2,1H3/t5-/m0/s1
• InChI Key： ZRUPXAZUXDFLTG-YFKPBYRVSA-N
• SMILES： C(N)[C@@H](O)CCC

Computed Properties

• Exact Mass: 103.099714038g/mol
• Monoisotopic Mass: 103.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.915±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 195.6±13.0 °C(Predicted)
• pka: 12.92±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines